Cas no 57830-58-7 (Benzene, 1,3,5-tris[(trifluoromethyl)sulfonyl]-)

• Product Name: Benzene, 1,3,5-tris[(trifluoromethyl)sulfonyl]-
• CAS No: 57830-58-7
• MF: C₉H₃F₉O₆S₃
• MW: 474.297150850296
• CID: 1606779
• PubChem ID: 12586082
• Update Time: 2025-04-21

Benzene, 1,3,5-tris[(trifluoromethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,5-tris[(trifluoromethyl)sulfonyl]-
• 1,3,5-tris(trifluoromethylsulfonyl)benzene
• SCILOWKYNUQFOV-UHFFFAOYSA-N
• 1,3,5-tris(trifluoromethylsulphonyl)benzene
• 1,3,5-tris(trifluoromethanesulfonyl)benzene
• 57830-58-7
• SCHEMBL1334378
• DTXSID30503453

• Inchi： 1S/C9H3F9O6S3/c10-7(11,12)25(19,20)4-1-5(26(21,22)8(13,14)15)3-6(2-4)27(23,24)9(16,17)18/h1-3H
• InChI Key： SCILOWKYNUQFOV-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=C(C=C(C=1)S(C(F)(F)F)(=O)=O)S(C(F)(F)F)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 473.89479
• Monoisotopic Mass: 473.89480479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 128Ų

Experimental Properties

• PSA: 102.42